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Compound of Interest

Compound Name: Glycine ethyl ester, hydrochloride

Cat. No.: B555829 Get Quote

Essential Safety and Handling Guide for Glycine
Ethyl Ester, Hydrochloride
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling Glycine ethyl ester, hydrochloride (CAS No: 623-33-6), including

detailed operational and disposal plans.

Hazard Identification and Personal Protective
Equipment (PPE)
Glycine ethyl ester, hydrochloride is classified as a substance that can cause skin irritation,

serious eye damage, and may cause respiratory irritation.[1] Adherence to proper PPE

protocols is mandatory to minimize exposure risks.
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Personal Protective

Equipment (PPE)
Specification Regulation/Standard

Eye and Face Protection

Chemical goggles or safety

glasses. A face shield is also

recommended.[1]

29 CFR 1910.133

Hand Protection Protective gloves.[1] 29 CFR 1910.138

Skin and Body Protection

Wear suitable protective

clothing to prevent skin

contact.[1][2][3]

-

Respiratory Protection

In case of inadequate

ventilation, wear respiratory

protection.[1][2]

29 CFR 1910.134

Foot Protection
Safety shoes are

recommended.[1]
29 CFR 1910.136

Operational Plan for Safe Handling
A systematic approach to handling Glycine ethyl ester, hydrochloride is crucial for laboratory

safety. The following step-by-step procedure should be followed:

1. Preparation and Engineering Controls:

Ensure that emergency eye wash fountains and safety showers are readily accessible in the
immediate vicinity of any potential exposure.[1]
Work in a well-ventilated area.[1][2][3][4][5] Local exhaust ventilation is preferred to control
airborne dust.
Before handling, read and understand the Safety Data Sheet (SDS).

2. Donning Personal Protective Equipment (PPE):

Wear all PPE as specified in the table above. Gloves must be inspected prior to use.[5]

3. Handling the Chemical:

Avoid breathing dust, mist, or spray.[1]
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Avoid contact with skin and eyes.[1][3][4]
Do not eat, drink, or smoke in the handling area.[1]
Keep the container tightly closed when not in use.[3]
The substance is hygroscopic; keep contents under an inert gas if necessary.[1]

4. Post-Handling Procedures:

Wash hands thoroughly with soap and water after handling.[1][3]
Properly remove and dispose of contaminated PPE.

Emergency Procedures
In the event of an exposure or spill, immediate action is required.

Exposure Type First-Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Seek medical attention.[1]

[2]

Skin Contact

Wash with plenty of soap and water. Remove

contaminated clothing. Seek medical attention.

[1][2]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.[1]

[2][3]

Spill Response:

Evacuate unnecessary personnel from the area.[1][5]
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Ensure adequate ventilation.[1][5]

Wear appropriate PPE as outlined above.[1][2][4][5]

For solid spills, sweep or shovel the material into an appropriate container for disposal,

minimizing dust generation.[1]

Avoid release to the environment. Notify authorities if the product enters sewers or public

waters.[1]

Disposal Plan
Proper disposal of Glycine ethyl ester, hydrochloride and any contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.

1. Waste Characterization:

Unused Glycine ethyl ester, hydrochloride should be considered chemical waste.
All contaminated materials, including gloves, protective clothing, and cleaning materials,
must also be treated as hazardous waste.

2. Waste Collection and Storage:

Collect waste in a suitable, closed, and properly labeled container.[5]
Store waste containers in a designated, well-ventilated area away from incompatible
materials such as strong acids, strong bases, and strong oxidizing agents.[1]

3. Disposal Method:

The recommended disposal method is to use an authorized incinerator equipped with an
afterburner and a flue gas scrubber.[1]
Dispose of the chemical and its container in accordance with all applicable local, state, and
federal regulations. Do not dispose of it in the regular trash or pour it down the drain.[5]
Contaminated packaging should be disposed of as unused product.[5]

Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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